Cas no 119811-95-9 (2-(4-methylphenyl)-5-(trifluoromethyl)pyridine)

2-(4-Methylphenyl)-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethyl and methylphenyl substituents, which impart unique electronic and steric properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methylphenyl moiety offers opportunities for further functionalization. Its well-defined structure and high purity make it suitable for applications in cross-coupling reactions and as a building block in heterocyclic chemistry. The compound’s stability under standard conditions ensures reliable handling and storage.

2-(4-methylphenyl)-5-(trifluoromethyl)pyridine structure

119811-95-9 structure

Product Name:2-(4-methylphenyl)-5-(trifluoromethyl)pyridine

CAS No:119811-95-9

MF:C₁₃H₁₀F₃N

MW:237.220413684845

CID:1210089

PubChem ID:11572227

Update Time:2025-05-27

2-(4-methylphenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(4-methylphenyl)-5-(trifluoromethyl)pyridine
- 2-p-tolyl-6,7-dihydro-5H-indeno[5,6-d]oxazole
- 5H-Indeno[5,6-d]oxazole, 6,7-dihydro-2-(4-methylphenyl)-
- CTK2D8310
- 2-(p-Tolyl)-5,6-trimethylen-benzoxazol
- 2-(p-tolyl)-5-trifluoromethylpyridine
- 4-methylphenyl-5-(trifluoromethyl)pyridine
- 2-p-tolyl-5-(trifluoromethyl)pyridine
- SCHEMBL8192167
- AKOS015900025
- KOBLIIVILPJPGR-UHFFFAOYSA-N
- 119811-95-9
- Inchi： 1S/C13H10F3N/c1-9-2-4-10(5-3-9)12-7-6-11(8-17-12)13(14,15)16/h2-8H,1H3
- InChI Key： KOBLIIVILPJPGR-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C=C1)C1C=CC(C)=CC=1)(F)F

Computed Properties

Exact Mass: 237.0766
Monoisotopic Mass: 237.07653381g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

2-(4-methylphenyl)-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002017-250mg	2-(4-Methylphenyl)-5-(trifluoromethyl)pyridine	119811-95-9	95%	250mg	$931.00	2023-09-04
Alichem	A029002017-500mg	2-(4-Methylphenyl)-5-(trifluoromethyl)pyridine	119811-95-9	95%	500mg	$1819.80	2023-09-04
Alichem	A029002017-1g	2-(4-Methylphenyl)-5-(trifluoromethyl)pyridine	119811-95-9	95%	1g	$3039.75	2023-09-04